Cas no 2172146-72-2 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid)

• Product Name: 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid
• CAS No: 2172146-72-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6118774
• PubChem ID: 165502020
• Update Time: 2025-06-08

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid
• 2171411-60-0
• 2171439-69-1
• 2172146-72-2
• EN300-1483569
• EN300-1544620
• 3-({[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}methyl)pentanoic acid
• 3-({[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}methyl)pentanoic acid
• 3-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}methyl)pentanoic acid
• EN300-1570825

• Inchi： 1S/C28H34N2O5/c1-2-18(15-26(31)32)16-29-27(33)19-11-13-20(14-12-19)30-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,18-20,25H,2,11-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： SGTWEIMJRPLSGF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(CC(=O)O)CC)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid

Introduction to 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic Acid (CAS No. 2172146-72-2)

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172146-72-2, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. The structure of this molecule is characterized by its intricate arrangement of atoms, which includes a 9H-fluoren-9-ylmethyl moiety, a cyclohexyl group, and an amino functionality, all of which contribute to its unique chemical and biological properties.

The synthesis of such complex molecules is no small feat, requiring meticulous planning and execution. The presence of the methoxycarbonyl group in the molecule suggests potential applications in the synthesis of peptide mimetics and other bioactive peptides. This group is often used in medicinal chemistry to enhance the solubility and stability of compounds, making them more amenable for biological testing. Furthermore, the pentanoic acid moiety at the end of the molecule introduces a carboxylic acid functionality, which can be further modified to produce derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in interest regarding the development of novel compounds that can modulate biological pathways associated with various diseases. The compound 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid has shown promise in preliminary studies as a potential lead compound for drug discovery. Its unique structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its properties to target specific therapeutic areas.

The fluorene moiety is particularly noteworthy due to its ability to enhance the photophysical properties of molecules. This characteristic has been exploited in the development of fluorescent probes and imaging agents, which are critical tools in modern biomedical research. Additionally, the cyclohexyl ring provides steric hindrance and can influence the conformational flexibility of the molecule, which is often a key factor in determining its biological activity.

The amino group attached to the cyclohexyl ring is another critical feature that can be exploited for further chemical modifications. This group can be used to link other molecules or functionalize the compound for specific biological targets. In particular, the combination of an amino group and a methoxycarbonyl group creates a potent system for peptide coupling reactions, making this compound an attractive candidate for peptidomimetic drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these computational tools, scientists have been able to identify potential binding sites on target proteins and design molecules that are more likely to interact effectively. The compound 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid, with its multifaceted structural features, is a prime example of how computational methods can guide the discovery of novel bioactive compounds.

In addition to its potential as a drug lead, this compound has also shown promise as a building block for more complex molecular architectures. Its modular design allows researchers to attach various functional groups at different positions, creating libraries of derivatives that can be screened for biological activity. This approach has been successfully employed in high-throughput screening campaigns, where large numbers of compounds are tested rapidly for their ability to modulate specific biological pathways.

The field of medicinal chemistry continues to evolve rapidly, with new techniques and methodologies being developed at an unprecedented pace. The synthesis and characterization of complex molecules like 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)pentanoic acid (CAS No. 2172146-72-2) are at the forefront of this innovation, driving forward our understanding of how molecular structure influences biological activity. As we continue to uncover new applications for these compounds, their importance in pharmaceutical research will only continue to grow.

The development of novel therapeutic agents requires a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and computer science. The compound described here exemplifies this collaborative effort, as it represents the culmination of years of research into molecular design and synthesis. By integrating cutting-edge technologies and innovative methodologies, scientists are able to push the boundaries of what is possible in drug discovery.

In conclusion, 3-{(4-{(9H-fluoren-l0-ylmethoxycarbonyl)amino)cyclohexylformamido)methyl)pentanoic acid (CAS No. 2172146722) is a remarkable example of how sophisticated organic chemistry can contribute to biomedical research. Its complex structure and multifaceted functional groups make it a versatile scaffold for further derivatization and exploration. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the development of new therapies for various diseases.